Cas no 2138212-58-3 (2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid
• CAS No: 2138212-58-3
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5902049
• PubChem ID: 165465820
• Update Time: 2025-05-19

2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-hydroxypentyl)amino]propanoic acid
• 2138212-58-3
• EN300-788918
• 2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO3/c1-2-6(12)3-4-11-5-8(9,10)7(13)14/h6,11-12H,2-5H2,1H3,(H,13,14)
• InChI Key： RYPWJROTVFLBTD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCC(CC)O)F

Computed Properties

• Exact Mass: 211.10199966g/mol
• Monoisotopic Mass: 211.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid (CAS No. 2138212-58-3)

2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid (CAS No. 2138212-58-3) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and hydroxypentyl groups in its backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes like prolyl hydroxylases and fatty acid synthases, which are linked to metabolic disorders and cancer.

The compound’s fluorinated propanoic acid moiety enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in AI-driven drug design. Computational tools like molecular docking and quantum mechanics simulations are being employed to predict its binding affinities, aligning with the growing demand for in silico optimization in R&D.

In agrochemical applications, 2,2-Difluoro-3-[(3-hydroxypentyl)amino]propanoic acid is investigated for its herbicidal and fungicidal properties. Its polar hydroxyl group improves solubility, addressing formulation challenges in crop protection. Sustainability-focused innovations, such as green chemistry and biodegradable adjuvants, further drive its adoption, resonating with global trends toward eco-friendly agriculture.

Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing this compound’s purity and stability. Quality control protocols emphasize ICH guidelines, ensuring compliance with pharmaceutical standards. The rise of continuous manufacturing and flow chemistry has also streamlined its production, reducing waste and energy consumption—a key concern for ESG-minded investors.

From a commercial perspective, CAS No. 2138212-58-3 is cataloged by specialty chemical suppliers catering to custom synthesis and contract research organizations (CROs). Its patent landscape reveals growing IP activity, particularly in bioconjugation and prodrug technologies. As the demand for precision medicine escalates, this compound’s role in targeted therapeutics is expected to expand, making it a focal point for interdisciplinary research.